Cas no 2411229-43-9 (3-Benzamidophenyl sulfurofluoridate)

• Product Name: 3-Benzamidophenyl sulfurofluoridate
• CAS No: 2411229-43-9
• MF: C₁₃H₁₀FNO₄S
• MW: 295.286205768585
• CID: 5357500
• Update Time: 2025-06-14

3-Benzamidophenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-benzamidophenyl sulfurofluoridate
• 1-Benzamido-3-fluorosulfonyloxybenzene
• Z3919173075
• 3-Benzamidophenyl sulfurofluoridate

• Inchi： 1S/C13H10FNO4S/c14-20(17,18)19-12-8-4-7-11(9-12)15-13(16)10-5-2-1-3-6-10/h1-9H,(H,15,16)
• InChI Key： DPFGMRVBMWCLLE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC(=C1)NC(C1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8

Additional information on 3-Benzamidophenyl sulfurofluoridate

Comprehensive Overview of 3-Benzamidophenyl Sulfurofluoridate (CAS No. 2411229-43-9): Properties, Applications, and Research Insights

3-Benzamidophenyl sulfurofluoridate (CAS 2411229-43-9) is a specialized organosulfur compound gaining attention in pharmaceutical and material science research due to its unique sulfur-fluorine bonding architecture. This compound, characterized by its benzamide moiety and sulfurofluoridate functional group, exhibits remarkable reactivity, making it a subject of interest for drug discovery and bioconjugation applications. Researchers are increasingly exploring its potential as a crosslinking agent or probe molecule in biochemical assays.

The molecular structure of 3-Benzamidophenyl sulfurofluoridate combines a phenyl ring substituted with a benzamido group at the 3-position and a sulfurofluoridate (-SO₂F) group. This configuration enables selective reactions with nucleophiles like amines or thiols, aligning with current trends in click chemistry and targeted drug delivery systems. Recent studies highlight its utility in developing PET radiotracers (Positron Emission Tomography), addressing the growing demand for diagnostic imaging agents in oncology and neurology.

From a synthetic chemistry perspective, CAS 2411229-43-9 serves as a versatile intermediate for constructing sulfur-containing heterocycles, a class of compounds dominating recent FDA-approved drugs. Its fluorosulfate group (-OSO₂F) offers advantages over traditional leaving groups, contributing to greener synthesis methods – a key focus in sustainable chemistry initiatives. The compound's stability under physiological conditions also makes it relevant for proteomics research, particularly in post-translational modification studies.

In material science, 3-Benzamidophenyl sulfurofluoridate demonstrates potential for modifying polymer surfaces through covalent surface functionalization. This application aligns with industry demands for high-performance coatings and adhesive technologies. Notably, its fluorine component contributes to enhanced thermal stability, a property critical for electronic materials used in flexible displays and organic semiconductors.

Quality control of 2411229-43-9 requires advanced analytical techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and 19F NMR spectroscopy. These methods ensure purity standards demanded by GMP-compliant pharmaceutical production. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the compound's hydrolytic stability, a common query among laboratory users.

Emerging applications include its use in chemical biology for labeling biomolecules, capitalizing on the bioorthogonal reactivity trend. The compound's mechanism parallels popular suFEx (Sulfur Fluoride Exchange) click chemistry, currently revolutionizing ligand discovery platforms. Such characteristics position 3-Benzamidophenyl sulfurofluoridate as a valuable tool for studying protein-protein interactions and enzyme inhibition pathways.

Safety assessments indicate that proper handling with PPE (Personal Protective Equipment) mitigates risks associated with this compound. While not classified as hazardous under standard protocols, its reactivity warrants use in fume hoods – a practical consideration frequently searched by synthetic chemists. The material's SDS (Safety Data Sheet) provides detailed handling procedures aligned with OSHA guidelines.

Market analysis reveals growing procurement of CAS 2411229-43-9 by contract research organizations (CROs) and academic institutions specializing in medicinal chemistry. Suppliers typically offer custom synthesis services with COA (Certificate of Analysis) documentation, responding to the pharmaceutical industry's need for well-characterized intermediates. Pricing structures reflect the compound's technical complexity and multistep synthesis requirements.

Future research directions may explore 3-Benzamidophenyl sulfurofluoridate's role in developing covalent inhibitors for challenging therapeutic targets like KRAS mutants – a hot topic in precision oncology. Its modular design also suggests potential for creating degron molecules in PROTAC (Proteolysis Targeting Chimera) technology, an area experiencing exponential growth in drug development pipelines.